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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy7.5 maleimide for live-
cell imaging. This near-infrared (NIR) fluorescent dye is a powerful tool for labeling proteins and
other biomolecules containing thiol groups, enabling dynamic studies in living cells with high
signal-to-noise ratios.

Introduction to Cy7.5 Maleimide

Cy7.5 maleimide is a thiol-reactive fluorescent dye belonging to the cyanine family. Its
fluorescence in the near-infrared spectrum (excitation ~788 nm, emission ~808 nm) makes it
ideal for live-cell and in vivo imaging applications.[1] The long excitation and emission
wavelengths allow for deeper tissue penetration and minimize autofluorescence from biological
samples, leading to clearer images.[1][2] The maleimide functional group specifically reacts
with free sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins, to form a
stable covalent bond.[3][4] This specificity allows for the targeted labeling of proteins of interest.
Both standard and sulfonated (sulfo-Cy7.5) versions are available, with the latter offering
increased water solubility.[3][5]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15556416#bc-rfq
https://www.benchchem.com/product/b15556416/docs?utm_src=pdf-body#application-notes-and-protocols-for-cy7-5-maleimide-in-live-cell-imaging
https://www.benchchem.com/product/b15556416/docs?utm_src=pdf-body#application-notes-and-protocols-for-cy7-5-maleimide-in-live-cell-imaging
https://www.benchchem.com/product/b15556416/docs?utm_src=pdf-body#application-notes-and-protocols-for-cy7-5-maleimide-in-live-cell-imaging
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://www.benchchem.com/pdf/Cy7_for_Live_Cell_Imaging_Application_Notes_and_Protocols.pdf
https://broadpharm.com/product/BP-28927
https://pubmed.ncbi.nlm.nih.gov/30824622/
https://broadpharm.com/product/BP-28927
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Key Applications in Live-Cell Imaging

e Protein Labeling and Tracking: Covalently label proteins with exposed cysteine residues to
visualize their localization, trafficking, and dynamics in real-time.[6][7]

« Antibody Conjugation: Create fluorescently labeled antibodies for targeted imaging of cell
surface receptors and other extracellular proteins.[8][9]

¢ In Vivo Imaging: The NIR properties of Cy7.5 make it suitable for non-invasive imaging in
small animals to study biodistribution of labeled molecules.[6][10]

+ Flow Cytometry: Labeled cells can be analyzed and sorted based on fluorescence intensity.

[1]

Data Presentation

A summary of the key photophysical and chemical properties of Cy7.5 maleimide is presented
below for easy reference and comparison.

Property Value Reference(s)
Excitation Maximum (Aex) ~788 nm [31[11]
Emission Maximum (Aem) ~797 - 808 nm [3][11]

Molar Extinction Coefficient (€)  ~222,000 - 223,000 cm~tM~1 [3][11]

Fluorescence Quantum Yield

) ~0.10-0.21 [3][11]
Reactive Group Maleimide [3]
Reactivity '(I:';;?;ir:;ps (€.g., from [4][6]
Solubility DMSO, DMF (non-sulfonated) [6]
Water, DMSO, DMF 3]

(sulfonated)
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Experimental Protocols
Protocol 1: Antibody Conjugation with Cy7.5 Maleimide

This protocol details the steps for conjugating Cy7.5 maleimide to an antibody.

Materials:

Antibody to be labeled (in a thiol-free buffer, e.g., PBS pH 7.2-7.4)

Cy7.5 maleimide or sulfo-Cy7.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reducing agent (optional, e.g., TCEP)

Purification column (e.g., Sephadex G-25)

Reaction buffer (e.g., 1x PBS, pH 7.0-7.5)

Procedure:

e Antibody Preparation:

o Dissolve the antibody in the reaction buffer at a concentration of 1-10 mg/mL.[9]

o If the antibody does not have free thiols, it may be necessary to reduce disulfide bonds.
This can be achieved by incubating with a 10-100x molar excess of TCEP for 20-30
minutes at room temperature.[9] Note that DTT can also be used, but must be removed
before adding the maleimide dye.

e Dye Preparation:

o Immediately before use, prepare a 10 mM stock solution of Cy7.5 maleimide in
anhydrous DMSO or DMF.[12] Vortex briefly to ensure it is fully dissolved.

o Conjugation Reaction:
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o Slowly add the Cy7.5 maleimide stock solution to the antibody solution while gently
stirring or vortexing. A starting molar excess of 10-20 fold of dye to protein is
recommended.[12]

o Protect the reaction mixture from light and incubate for 2 hours at room temperature or
overnight at 2-8°C.[12]

e Purification:

o Separate the labeled antibody from unreacted dye using a size-exclusion chromatography
column (e.g., Sephadex G-25) equilibrated with PBS.[8][13]

o Collect the fractions containing the fluorescently labeled antibody.
o Degree of Labeling (DOL) Calculation (Optional):

o Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the
absorbance maximum of Cy7.5 (~788 nm).

o The DOL can be calculated to determine the average number of dye molecules per
antibody.

e Storage:

o For short-term storage (up to 1 week), keep the conjugate at 2-8°C, protected from light.
[12]

o For long-term storage (up to a year), add a stabilizer like 5-10 mg/mL BSA and 0.01-0.03%
sodium azide, or add 50% glycerol and store at -20°C.[12]
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(2-10 mg/mL in PBS) (in DMSO or DMF)
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Optional: Reduce Disulfide Bonds Conjugation Reaction
(with TCEP) (Add dye to antibody, 10-20x molar excess)

Incubate
(2h at RT or overnight at 4°C, in dark)

Purify Conjugate
(Size-Exclusion Chromatography)

Characterize and Store
(Measure DOL, store at 4°C or -20°C)

Click to download full resolution via product page

Caption: Workflow for conjugating Cy7.5 maleimide to an antibody.

Protocol 2: Live-Cell Imaging with Cy7.5-Labeled
Antibodies

This protocol provides a general procedure for imaging live cells labeled with a Cy7.5-
conjugated antibody targeting a cell surface protein.

Materials:
¢ Cells cultured on glass-bottom dishes or chamber slides
e Cy7.5-labeled antibody

¢ Live-cell imaging medium (e.g., phenol red-free DMEM)

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15556416/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-cy7-5-maleimide-in-live-cell-imaging
https://www.benchchem.com/product/b15556416/docs?utm_src=pdf-body#application-notes-and-protocols-for-cy7-5-maleimide-in-live-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Wash buffer (e.g., PBS or HBSS)
o Fluorescence microscope equipped for NIR imaging
Procedure:
o Cell Preparation:
o Culture cells to the desired confluency on a suitable imaging vessel.
e Labeling:
o Wash the cells once with wash buffer.

o Dilute the Cy7.5-labeled antibody to the desired concentration in live-cell imaging medium.
The optimal concentration should be determined empirically but typically ranges from 1-10
pg/mL.[2]

o Incubate the cells with the antibody solution for 30-60 minutes at 37°C in a COz2 incubator.

[2]
e Washing:

o Gently wash the cells 2-3 times with pre-warmed live-cell imaging medium to remove any
unbound antibody.[2]

e Imaging:
o Place the dish or slide on the microscope stage.
o Use appropriate filter sets for Cy7.5 (Excitation: ~740-760 nm; Emission: ~770-800 nm).[2]

o Acquire images using the lowest possible laser power and exposure time to minimize
phototoxicity and photobleaching.[2][14]

o For time-lapse imaging, define the imaging intervals and total duration.
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Caption: General workflow for live-cell imaging with Cy7.5-labeled antibodies.

Troubleshooting
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Issue Possible Cause Suggested Solution

) o Insufficient free thiols on the Reduce disulfide bonds using
Low Labeling Efficiency ) ) )
protein. TCEP prior to labeling.[9]

_ o Ensure protein concentration is
Protein concentration is too .
at least 2 mg/mL for optimal

low. )

labeling.[8][13]
Incorrect pH of the reaction Maintain the pH of the reaction
buffer. buffer between 7.0 and 7.5.

] o Use a freshly prepared dye
Inactive maleimide dye. ]
stock solution.

Ensure thorough washing of

] ) Incomplete removal of cells after labeling.[2] Optimize
High Background Signal o
unbound dye. the purification step after
conjugation.

S Include a blocking step or
Non-specific binding of the ) i
) titrate the antibody
antibody. ]
concentration.

Use the lowest possible laser

) power and exposure time.[2]
o ] High laser power or long ) ) i
Phototoxicity/Photobleaching ] [14] Consider using an anti-
exposure times. _ _ ,
fade reagent if compatible with

live-cell imaging.[14]

Perform a dose-response
curve to determine the optimal,

High dye concentration. non-toxic concentration of the
Cy7.5 conjugate for your
specific cell line.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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